Cas no 67958-02-5 (Benzoyl bromide, 2,4,6-trimethyl-)

• Product Name: Benzoyl bromide, 2,4,6-trimethyl-
• CAS No: 67958-02-5
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 393895
• PubChem ID: 11042452
• Update Time: 2025-04-19

Benzoyl bromide, 2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl bromide, 2,4,6-trimethyl-
• 2,4,6-trimethylbenzoyl bromide
• 67958-02-5
• mesitoyl bromide
• DTXSID90453061

• Inchi： 1S/C10H11BrO/c1-6-4-7(2)9(10(11)12)8(3)5-6/h4-5H,1-3H3
• InChI Key： MUBUMAQWRGZKHM-UHFFFAOYSA-N
• SMILES： BrC(C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų